1-(2-Thienyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazino}-1-ethanone

• IUPAC Name: 1-thiophen-2-yl-2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H17F3N2OS/c18-17(19,20)13-3-1-4-14(11-13)22-8-6-21(7-9-22)12-15(23)16-5-2-10-24-16/h1-5,10-11H,6-9,12H2
• InChI Key: XXDFIASESTVCBL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)C2=CC=CS2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H17F3N2OS
• Molecular Weight: 354.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a thiophene ring, a piperazine ring, and a trifluoromethyl group. The exact properties and characteristics of this compound would depend on the specific arrangement and bonding of these groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The exact structure would depend on the specific arrangement and bonding of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Trifluoromethyl groups are known to be quite electronegative, which could influence the compound’s polarity, solubility, and reactivity.

Scientific Research Applications

Piperazine Derivatives for Therapeutic Use

Piperazine, a heterocyclic moiety, plays a significant role in drug design due to its presence in a wide range of therapeutic agents, including antipsychotics, antihistamines, antidepressants, anticancer, antiviral, and anti-inflammatory drugs. Modifications to the piperazine nucleus can lead to notable differences in the medicinal potential of the resultant molecules. Piperazines can serve as a versatile building block in drug discovery, suggesting that the compound could have potential applications in developing new therapeutic agents across a variety of disease states (A. Rathi et al., 2016).

Anti-Mycobacterial Activity

Piperazine and its analogs have been identified as crucial scaffolds in the design of anti-TB molecules. Notably, compounds containing piperazine as a core element have shown significant activity against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This indicates the compound's potential utility in developing new anti-mycobacterial agents, underscoring the importance of piperazine derivatives in addressing global health challenges like tuberculosis (P. Girase et al., 2020).

Pharmacological Attributes of Piperazine Derivatives

Piperazine derivatives have been extensively studied for their broad range of biological actions, including antimicrobial potential when compared to commercial antibiotics. This highlights the compound's potential role in the ongoing search for new pharmacophores and drug candidates, particularly in combating microbial resistance and developing novel antibiotics (S. N. Bukhari, 2022).